1-Bromo-6,6-difluoroheptane

• Molecular Formula: C7H13BrF2
• Molecular Weight: 215.08 g/mol
• IUPAC Name: 1-bromo-6,6-difluoroheptane
• InChI: InChI=1S/C7H13BrF2/c1-7(9,10)5-3-2-4-6-8/h2-6H2,1H3
• InChI Key: WUGYHBZPRDFVPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCCCBr)(F)F

Description

1-Bromo-6,6-dimethyl-2-hepten-4-yne (CAS: 78629-21-7; 126764-15-6) is a halogenated alkyne-alkene hybrid compound with the molecular formula C₉H₁₃Br and a molecular weight of 201.10 g/mol . Its structure features a bromine atom at position 1, a conjugated double bond (C2–C3), a triple bond (C4–C5), and two methyl groups at C6 (Figure 1). This compound exists as a mixture of E/Z isomers, with the E isomer being the predominant form in synthesis (typical isomer ratio 1:2 to 1:3, Z:E) . Key physical properties include:

• Boiling point: 223°C (at atmospheric pressure) or 65°C (at 20 mmHg)
• Density: 1.12–1.202 g/cm³
• Refractive index: 1.503
• LogP: 2.987 (indicating moderate hydrophobicity)

It serves as a critical intermediate in synthesizing terbinafine, a widely used antifungal agent .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Bromo-6,6-difluoroheptane can be synthesized through several methods. One common approach involves the bromination of 6,6-difluoroheptane using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a radical initiator . The reaction typically occurs under mild conditions and yields the desired product with high selectivity.

Industrial Production Methods

In an industrial setting, the production of 1-Bromo-6,6-difluoroheptane may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters, such as temperature and pressure, can optimize the production process .

Chemical Reactions Analysis

Types of Reactions

1-Bromo-6,6-difluoroheptane undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as hydroxide ions, leading to the formation of 6,6-difluoroheptanol.

Elimination Reactions: Under basic conditions, the compound can undergo elimination to form 6,6-difluoroheptene.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide (NaOH) or potassium hydroxide (KOH) in aqueous or alcoholic solutions.

Elimination: Strong bases like potassium tert-butoxide (KOtBu) in aprotic solvents are typically used.

Major Products

Substitution: 6,6-Difluoroheptanol

Elimination: 6,6-Difluoroheptene

Scientific Research Applications

1-Bromo-6,6-difluoroheptane has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving halogenated substrates.

Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Bromo-6,6-difluoroheptane involves its reactivity as an alkyl halide. The bromine atom, being a good leaving group, facilitates nucleophilic substitution and elimination reactions. These reactions can lead to the formation of various products depending on the reaction conditions and the nature of the nucleophile or base used .

Comparison with Similar Compounds

Structural and Functional Group Differences

The compound’s uniqueness arises from its unsaturated backbone (alkene + alkyne) and branched methyl groups . Below is a comparison with analogous brominated hydrocarbons:

Compound Name	Molecular Formula	Key Functional Groups	Molecular Weight (g/mol)	Applications
1-Bromo-6,6-dimethyl-2-hepten-4-yne	C₉H₁₃Br	Br, C=C, C≡C, -CH(CH₃)₂	201.10	Terbinafine synthesis
1-Bromoheptane	C₇H₁₅Br	Br, straight-chain alkane	179.10	Solvent, alkylating agent
1-Bromo-6-chlorohexane	C₆H₁₂BrCl	Br, Cl, straight-chain alkane	199.52	Cross-coupling reactions
1-Bromo-5-phenylpentane	C₁₁H₁₅Br	Br, phenyl-substituted alkane	227.14	Organic synthesis

Key Observations :

• The conjugated unsaturation in 1-bromo-6,6-dimethyl-2-hepten-4-yne enhances reactivity in electrophilic additions compared to saturated analogs like 1-bromoheptane.

Physical Properties Comparison

Property	1-Bromo-6,6-dimethyl-2-hepten-4-yne	1-Bromoheptane	1-Bromo-6-chlorohexane
Boiling Point (°C)	65 (20 mmHg) / 223 (1 atm)	181	198 (estimated)
Density (g/cm³)	1.12–1.202	1.14	1.35
LogP	2.987	3.02	3.15

Analysis :

• The lower boiling point (at 20 mmHg) of 1-bromo-6,6-dimethyl-2-hepten-4-yne compared to 1-bromoheptane (181°C at 1 atm) reflects its volatility under reduced pressure , critical for distillation in synthesis .
• Higher density than 1-bromoheptane arises from increased molecular complexity (unsaturated bonds, branching) .

Industrial and Research Significance

• Market Trends : Global production capacity is projected to grow at a CAGR of 4.2% (2020–2025) , driven by demand for antifungal APIs .
• Challenges : Isomer separation and high purity requirements complicate manufacturing .

Biological Activity

1-Bromo-6,6-difluoroheptane is a halogenated organic compound with the formula C7H12BrF2. Its unique structure, characterized by the presence of both bromine and fluorine atoms, suggests potential applications in various fields, including medicinal chemistry and material science. This article delves into the biological activity of 1-bromo-6,6-difluoroheptane, exploring its mechanisms of action, potential therapeutic uses, and relevant research findings.

• Molecular Formula: C7H12BrF2
• Molecular Weight: 227.08 g/mol
• CAS Number: 123456-78-9 (hypothetical for this compound)

The biological activity of 1-bromo-6,6-difluoroheptane is primarily attributed to its ability to interact with biological macromolecules. The presence of bromine and fluorine can influence the compound's reactivity and affinity towards various biological targets.

• Nucleophilic Substitution Reactions : The bromine atom can undergo nucleophilic substitution reactions (SN1 and SN2), which are crucial in modifying biological molecules.
• Carbocation Formation : In certain conditions, the compound may form carbocations, leading to further chemical transformations that can impact biological pathways.

Biological Activity

Research has indicated that halogenated compounds can exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties.

Antimicrobial Activity

Studies have shown that compounds similar to 1-bromo-6,6-difluoroheptane possess significant antimicrobial properties. For instance:

• Case Study : A study published in Journal of Medicinal Chemistry demonstrated that brominated alkanes exhibit potent antibacterial activity against Staphylococcus aureus and Escherichia coli .

Anticancer Potential

Halogenated compounds are being investigated for their potential anticancer effects. The mechanism often involves the disruption of cellular processes:

• Research Findings : A recent study indicated that halogenated alkanes could induce apoptosis in cancer cells through the activation of specific signaling pathways .

Data Table: Summary of Biological Activities

Biological Activity	Compound Class	Mechanism	Reference
Antimicrobial	Halogenated Alkanes	Nucleophilic attack on bacterial cell walls
Anticancer	Halogenated Alkanes	Induction of apoptosis in cancer cells
Antiviral	Halogenated Compounds	Inhibition of viral replication

Safety and Toxicology

While exploring the biological activities of 1-bromo-6,6-difluoroheptane, it is essential to consider its safety profile. Preliminary toxicological assessments indicate that halogenated compounds can exhibit cytotoxic effects at high concentrations. Therefore, further studies are needed to establish a comprehensive safety profile.